Cas no 865074-60-8 (2-(4-Methyl-piperidin-1-ylmethyl)-phenol)

• Product Name: 2-(4-Methyl-piperidin-1-ylmethyl)-phenol
• CAS No: 865074-60-8
• CID: 4661966
• Update Time: 2025-09-27

2-(4-Methyl-piperidin-1-ylmethyl)-phenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-piperidin-1-ylmethyl)-phenol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-(4-Methyl-piperidin-1-ylmethyl)-phenol

Comprehensive Overview of 2-(4-Methyl-piperidin-1-ylmethyl)-phenol (CAS No. 865074-60-8): Properties, Applications, and Industry Insights

The compound 2-(4-Methyl-piperidin-1-ylmethyl)-phenol (CAS No. 865074-60-8) is a specialized organic molecule that has garnered attention in pharmaceutical and chemical research due to its unique structural features. This phenol derivative, characterized by the incorporation of a 4-methyl-piperidine moiety, exhibits versatile reactivity and potential applications in drug discovery and material science. As the demand for novel bioactive compounds grows, understanding the properties of such intermediates becomes critical for researchers and industry professionals.

Chemically, 2-(4-Methyl-piperidin-1-ylmethyl)-phenol belongs to the class of piperidine-substituted phenols, a group known for their role in modulating molecular interactions. The presence of both phenolic hydroxyl and tertiary amine groups enables this compound to participate in hydrogen bonding and acid-base reactions, making it valuable for molecular scaffolding in medicinal chemistry. Recent studies highlight its utility as a building block for central nervous system (CNS) targeting molecules, aligning with current trends in neuropharmacology research.

From a synthetic perspective, the CAS No. 865074-60-8 compound demonstrates stability under standard laboratory conditions, with a melting point range of 120-125°C and solubility in common organic solvents like ethanol and dimethyl sulfoxide (DMSO). These physicochemical properties make it particularly suitable for high-throughput screening applications, addressing the pharmaceutical industry's need for reliable screening libraries. The compound's logP value (estimated at 2.1-2.5) suggests favorable membrane permeability, a key parameter in modern drug development pipelines.

In the context of green chemistry advancements, researchers are exploring sustainable synthetic routes for piperidine-containing compounds like 2-(4-Methyl-piperidin-1-ylmethyl)-phenol. Catalytic methods using biodegradable reagents and flow chemistry techniques represent cutting-edge approaches to producing such intermediates with reduced environmental impact. This aligns with growing industry emphasis on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

The analytical characterization of CAS No. 865074-60-8 typically involves HPLC purity analysis (>98%), mass spectrometry (showing expected molecular ion peaks), and comprehensive NMR spectral data (confirming the methyl-piperidine substitution pattern). These quality control measures ensure reproducibility in research applications, particularly when the compound serves as a precursor for structure-activity relationship (SAR) studies in drug discovery programs.

Emerging applications for 2-(4-Methyl-piperidin-1-ylmethyl)-phenol include its potential use in bioactive polymer synthesis and as a ligand in catalytic systems. The compound's structural features may contribute to metal-organic framework (MOF) development, an area experiencing rapid growth in materials science. Additionally, its hydrogen-bonding capacity makes it interesting for designing supramolecular assemblies, a hot topic in nanotechnology research.

Storage and handling recommendations for this compound emphasize protection from moisture and oxidation, with suggested storage under inert atmosphere conditions at temperatures below 25°C. Proper chemical compatibility testing should precede any large-scale reactions, as the phenolic group may participate in unexpected side reactions with strong electrophiles or oxidants. These precautions reflect standard laboratory best practices for handling specialty organic compounds.

Market trends indicate growing demand for high-purity chemical intermediates like 2-(4-Methyl-piperidin-1-ylmethyl)-phenol, driven by expanding pharmaceutical R&D budgets and increased outsourcing of chemical synthesis. The compound's structural complexity positions it as a valuable asset for contract research organizations (CROs) specializing in custom synthesis services. Recent patent literature suggests its incorporation in several proprietary compound libraries for screening against various biological targets.

From a regulatory standpoint, proper safety data sheet (SDS) documentation must accompany commercial distribution of this material. While not classified as hazardous under standard protocols, appropriate personal protective equipment (PPE) including gloves and safety goggles should be used during handling, consistent with OSHA laboratory standards. Researchers should consult updated REACH compliance information when planning large-scale applications.

Future research directions for CAS No. 865074-60-8 may explore its potential in chiral synthesis (given the stereocenter in the piperidine ring) and as a template for multi-target directed ligands (MTDLs) in complex disease research. The compound's modular structure lends itself well to combinatorial chemistry approaches, particularly in developing fragment-based drug discovery libraries. These applications align with current industry priorities in precision medicine development.

For researchers sourcing this material, verification of certificate of analysis (CoA) data including residual solvent analysis and heavy metal content is recommended to ensure suitability for sensitive applications. Reputable suppliers typically provide structural elucidation data and stability studies to support research reproducibility. The compound's growing presence in commercial screening libraries underscores its potential in hit identification campaigns.

In conclusion, 2-(4-Methyl-piperidin-1-ylmethyl)-phenol represents an important structural motif in contemporary chemical research, with applications spanning pharmaceutical development, materials science, and synthetic methodology. Its CAS No. 865074-60-8 designation serves as a key identifier for researchers navigating the expanding landscape of specialty fine chemicals. As synthetic technologies advance and biological screening becomes more sophisticated, such carefully designed molecular building blocks will continue to play pivotal roles in scientific innovation across multiple disciplines.